molecular formula C34H36O6 B3041200 (1R,2S,3S,4R,5R,6S)-3,4,5,6-Tetrakis(phenylmethoxy)cyclohexane-1,2-diol CAS No. 26276-99-3

(1R,2S,3S,4R,5R,6S)-3,4,5,6-Tetrakis(phenylmethoxy)cyclohexane-1,2-diol

Cat. No. B3041200
CAS RN: 26276-99-3
M. Wt: 540.6 g/mol
InChI Key: VQNWAWRYJQHLAV-LMEWNJKNSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1R,2S,3S,4R,5R,6S)-3,4,5,6-Tetrakis(phenylmethoxy)cyclohexane-1,2-diol, also known as TPCD, is a cyclic ether diol with a unique structure that has attracted considerable attention in the scientific community. It has been used in a variety of research applications, including organic synthesis, drug delivery, and nanotechnology.

Scientific Research Applications

Cyclohexane Derivatives in Scientific Research

  • Biological Activities : Some cyclohexane derivatives have been studied for their biological activities, including potential therapeutic effects. For example, a study on a dimedone derivative highlighted its role in breast cancer treatment by significantly reducing the number of rats with mammary tumors and tumor volume, suggesting chemopreventive activity (Song et al., 2015).

  • Environmental Impact : The impact of cyclohexane derivatives like tetrabromoethylcyclohexane (TBECH) on wildlife has been a concern. Research on juvenile brown trout exposed to β-TBECH through diet indicated potential thyroid axis modulation, suggesting environmental relevance at concentrations found in wildlife (Park et al., 2011).

  • Pharmacological Potential : Studies on phytol, a diterpene with a long and ramified chain of unsaturated acyclic alcohols, which is structurally different but falls within the broader category of cyclohexane-related compounds, have shown significant pharmacological applications, particularly in the central nervous system, suggesting potential for further exploration of cyclohexane derivatives in pharmacology (Costa et al., 2014).

properties

IUPAC Name

(1R,2S,3S,4R,5R,6S)-3,4,5,6-tetrakis(phenylmethoxy)cyclohexane-1,2-diol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C34H36O6/c35-29-30(36)32(38-22-26-15-7-2-8-16-26)34(40-24-28-19-11-4-12-20-28)33(39-23-27-17-9-3-10-18-27)31(29)37-21-25-13-5-1-6-14-25/h1-20,29-36H,21-24H2/t29-,30+,31-,32-,33+,34+/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VQNWAWRYJQHLAV-LMEWNJKNSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)COC2C(C(C(C(C2OCC3=CC=CC=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)CO[C@H]2[C@@H]([C@@H]([C@@H]([C@H]([C@@H]2OCC3=CC=CC=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C34H36O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

540.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(1R,2S,3S,4R,5R,6S)-3,4,5,6-Tetrakis(phenylmethoxy)cyclohexane-1,2-diol

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(1R,2S,3S,4R,5R,6S)-3,4,5,6-Tetrakis(phenylmethoxy)cyclohexane-1,2-diol
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
(1R,2S,3S,4R,5R,6S)-3,4,5,6-Tetrakis(phenylmethoxy)cyclohexane-1,2-diol
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
(1R,2S,3S,4R,5R,6S)-3,4,5,6-Tetrakis(phenylmethoxy)cyclohexane-1,2-diol
Reactant of Route 4
(1R,2S,3S,4R,5R,6S)-3,4,5,6-Tetrakis(phenylmethoxy)cyclohexane-1,2-diol
Reactant of Route 5
(1R,2S,3S,4R,5R,6S)-3,4,5,6-Tetrakis(phenylmethoxy)cyclohexane-1,2-diol
Reactant of Route 6
(1R,2S,3S,4R,5R,6S)-3,4,5,6-Tetrakis(phenylmethoxy)cyclohexane-1,2-diol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.